Cas no 898785-13-2 (4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene)

• Product Name: 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene
• CAS No: 898785-13-2
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• MDL: MFCD08064176
• CID: 1947037
• PubChem ID: 24727785
• Update Time: 2025-05-27

4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-METHYL (1,3-DIOXOLAN-2-YLMETHYL)BENZENE
• 2-[(4-chloro-2-methyl-phenyl)methyl]-1,3-dioxolane
• LogP
• 2-[(4-chloro-2-methylphenyl)methyl]-1,3-dioxolane
• 4-chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene
• MFCD08064176
• DTXSID30645887
• 898785-13-2
• AKOS016023311
• 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene

• MDL： MFCD08064176
• Inchi： 1S/C11H13ClO2/c1-8-6-10(12)3-2-9(8)7-11-13-4-5-14-11/h2-3,6,11H,4-5,7H2,1H3
• InChI Key： TYZOLROABCYBKT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)CC1OCCO1

Computed Properties

• Exact Mass: 212.06000
• Monoisotopic Mass: 212.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 2.56380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene

Comprehensive Overview of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS No. 898785-13-2)

4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS No. 898785-13-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. This compound, characterized by its unique 1,3-dioxolane functional group, serves as a versatile building block in organic synthesis. Researchers and industry professionals frequently search for terms like "synthesis of 4-Chloro-2-methyl benzene derivatives" or "applications of 1,3-dioxolane compounds", reflecting its growing relevance in modern chemistry.

The molecular structure of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene combines a chlorinated benzene ring with a methyl-substituted dioxolane moiety, offering both stability and reactivity. This dual functionality makes it a valuable intermediate in the development of fragrances, liquid crystals, and specialty polymers. Recent trends in green chemistry have also sparked interest in this compound, as its derivatives can be tailored for biodegradable materials. Searches for "eco-friendly benzene derivatives" or "sustainable dioxolane applications" highlight this shift toward environmentally conscious research.

From a synthetic perspective, CAS No. 898785-13-2 is often synthesized via acid-catalyzed condensation between chlorinated benzyl alcohols and aldehydes, a process frequently queried as "optimized synthesis of dioxolane benzyl compounds". Its high boiling point and moderate solubility in organic solvents like ethanol or acetone make it suitable for diverse reaction conditions. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed for purity verification, addressing frequent search queries like "characterization methods for 4-Chloro-2-methyl derivatives".

In pharmaceutical research, the 1,3-dioxolane group in this compound acts as a protective group for carbonyl functionalities, a topic often explored under "ketone protection strategies in drug synthesis". Its potential in prodrug design has been investigated, particularly for compounds requiring controlled release mechanisms. Meanwhile, material scientists leverage its aromatic-dioxolane hybrid structure to engineer polymers with enhanced thermal resistance, a niche addressed by searches for "heat-resistant benzene-based monomers".

Market analyses reveal increasing demand for 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene in Asia-Pacific regions, driven by expanding pharmaceutical and electronics industries. Quality standards for this compound often reference HPLC purity >98%, a specification frequently searched alongside "CAS 898785-13-2 suppliers". Regulatory compliance with REACH and FDA guidelines for industrial use remains a critical discussion point, as seen in queries like "regulatory status of chlorinated dioxolane compounds".

Future research directions for CAS No. 898785-13-2 may explore its catalytic asymmetric transformations, responding to the growing demand for chiral intermediates in enantioselective synthesis. The compound's role in photovoltaic materials and organic semiconductors also aligns with trending searches for "benzene derivatives in energy applications". With proper handling protocols—often searched as "safe handling of chlorinated aromatic ethers"—this compound continues to bridge innovation across multiple scientific disciplines.